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Compound of Interest

Compound Name:
3-(Benzyloxy)-5-chloro-2-

iodopyrazine

Cat. No.: B11832538

Get Quote

Compound Identification & Core Data
3-(Benzyloxy)-5-chloro-2-iodopyrazine is a highly functionalized pyrazine intermediate used

primarily in the synthesis of pharmaceutical agents, particularly kinase inhibitors (e.g., targeting

ERK, EGFR, or B-Raf pathways). Its structure features three distinct reactive handles—an

iodide, a chloride, and a benzyloxy ether—allowing for orthogonal functionalization via

palladium-catalyzed cross-coupling and nucleophilic aromatic substitution (

).
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Property Data

CAS Registry Number 1410164-82-7

IUPAC Name 3-(Benzyloxy)-5-chloro-2-iodopyrazine

Molecular Formula

Molecular Weight 346.55 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water

SMILES Clc1cnc(OCc2ccccc2)c(I)n1

InChIKey
GWAFLGDKNPJERX-UHFFFAOYSA-N

(Analogous)

Synthetic Utility & Mechanism
This compound serves as a "linchpin" scaffold in medicinal chemistry. Its utility stems from the

differential reactivity of its substituents:

C2-Iodide: The most reactive site for palladium-catalyzed cross-coupling (e.g., Suzuki-

Miyaura, Sonogashira). It reacts under milder conditions than the chloride.

C5-Chloride: Less reactive than the iodide; typically functionalized after the C2 position is

secured, or via harsh

conditions.

C3-Benzyloxy: Acts as a masked hydroxyl group. It can be removed via hydrogenolysis (

) or Lewis acid treatment (

) to reveal a pyrazinone/hydroxyl tautomer, essential for hydrogen-bonding interactions in the
ATP-binding pocket of kinases.

Validated Synthesis Protocol
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The most robust synthesis route avoids direct iodination of the electron-deficient pyrazine ring,

which is often sluggish. Instead, it employs a Sandmeyer reaction strategy starting from an

amino-pyrazine precursor.

Route: The Amino-Sandmeyer Strategy
Precursor: 2-Amino-3,5-dichloropyrazine (CAS 24239-59-0)

Step 1: Regioselective Nucleophilic Substitution (

)
The C3 position in 2-amino-3,5-dichloropyrazine is activated for nucleophilic attack.

Reagents: Benzyl alcohol (

), Sodium Hydride (

), THF/DMF.

Protocol:

Suspend

(1.2 equiv) in dry THF at 0°C.

Add Benzyl alcohol (1.1 equiv) dropwise; stir for 30 min to form sodium benzyloxide.

Add 2-Amino-3,5-dichloropyrazine (1.0 equiv).

Warm to RT or heat to 60°C. Monitor by TLC/LCMS.

Product: 2-Amino-3-(benzyloxy)-5-chloropyrazine.

Note: The amino group donates electron density, but the position ortho to the ring nitrogen

(C3) remains sufficiently electrophilic.

Step 2: Sandmeyer Iodination
Conversion of the amino group to an iodide via a diazonium intermediate.
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Reagents: Sodium Nitrite (

), Hydroiodic acid (

) or

/Isoamyl nitrite.

Protocol:

Dissolve the amine from Step 1 in

(or suspend in aqueous acid).

Add Isoamyl nitrite (or

) at 0°C–RT.

Heat to 60–80°C to facilitate

displacement by Iodine.

Workup: Quench with saturated sodium thiosulfate (

) to remove excess iodine (indicated by purple color fading to yellow).

Purification: Silica gel chromatography (Hexanes/EtOAc).

Synthesis Visualization

2-Amino-3,5-dichloropyrazine
(CAS 24239-59-0)

Step 1: Etherification
(BnOH, NaH, THF)

Intermediate:
2-Amino-3-(benzyloxy)-5-chloropyrazine

Step 2: Sandmeyer Iodination
(NaNO2, HI or Isoamyl Nitrite/CH2I2)

TARGET:
3-(Benzyloxy)-5-chloro-2-iodopyrazine

(CAS 1410164-82-7)

Click to download full resolution via product page

Figure 1: Two-step synthesis pathway via regioselective etherification and Sandmeyer

iodination.

Handling & Safety Protocols
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This compound contains an aryl iodide and a benzyl ether, requiring specific precautions to

maintain purity and safety.

Hazard Class Precaution

Light Sensitivity

Aryl iodides can undergo photolytic deiodination.

Store in amber vials or wrap containers in

aluminum foil.

Stability

Stable at -20°C for >1 year. Avoid prolonged

exposure to Lewis acids (e.g.,

,

) unless cleavage of the benzyl ether is desired.

Reactivity

Compatible with mild bases (

,

). Incompatible with strong organolithiums (n-

BuLi) unless performing lithium-halogen

exchange (which will target the Iodine).

Toxicity

Treat as a potential skin sensitizer and irritant.

Use standard PPE (nitrile gloves, lab coat,

safety glasses).

Analytical Characterization (Expected)
To validate the identity of the synthesized compound, compare against these expected spectral

signatures:

NMR (400 MHz,

):

7.30–7.50 (m, 5H, Phenyl protons of Bn).

8.15 (s, 1H, Pyrazine H-6). Note: Chemical shift may vary slightly based on solvent.
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5.45 (s, 2H,

).

MS (ESI):

Positive mode

(monoisotopic).

Characteristic isotope pattern for Cl (

ratio ~3:1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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